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Compound of Interest

Compound Name: 4-Chloro-4'-hydroxybenzophenone

Cat. No.: B3417327 Get Quote

An In-depth Technical Guide to 4-Chloro-4'-
hydroxybenzophenone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and applications of 4-Chloro-4'-hydroxybenzophenone. The

information is curated for professionals in research, scientific, and drug development fields,

with a focus on delivering precise, data-driven insights.

Core Chemical and Physical Properties
4-Chloro-4'-hydroxybenzophenone, with the CAS number 42019-78-3, is a substituted

benzophenone that serves as a critical intermediate in various chemical syntheses.[1][2] It is a

white to light brown or pale beige crystalline powder.[1][2][3][4]

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula C₁₃H₉ClO₂ [1][2][4][5][6]

Molecular Weight 232.66 g/mol [1][2][6][7]

Appearance
White to light brown/dark green

crystalline powder
[1][2][3][4]

Melting Point 177-181 °C [1][2][4]

178.0 to 181.0 °C [3]

176 to 182 °C [8]

179-181°C [9]

Boiling Point 404.0 ± 30.0 °C at 760 mmHg [1][2]

257 °C at 13 mmHg

Density 1.3 ± 0.1 g/cm³ [1][2]

~1.2082 g/cm³ (estimate) [7]

Flash Point 198.1 ± 24.6 °C [1]

100 °C [10]

Purity (Assay) ≥ 98.0% [1][2][8]

≥ 99% (GC) [4]

pKa 7.68 ± 0.15 (Predicted)

Storage Conditions
Room Temperature, Inert

Atmosphere
[4][10]

Table 2: Solubility Profile

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.innospk.com/en/?news/grok-exploring-4-chloro-4-hydroxybenzophenone-properties-and-applications
https://www.nbinno.com/article/pharmaceutical-intermediates/exploring-the-chemical-properties-and-applications-of-4-chloro-4-hydroxybenzophenone-wd
https://www.chemimpex.com/products/30408
https://www.pschemicals.com/index.php?p=product&CAS_nr=42019-78-3&id=796833
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-4_-chlorobenzophenone
https://www.innospk.com/en/?news/grok-exploring-4-chloro-4-hydroxybenzophenone-properties-and-applications
https://www.nbinno.com/article/pharmaceutical-intermediates/exploring-the-chemical-properties-and-applications-of-4-chloro-4-hydroxybenzophenone-wd
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-4_-chlorobenzophenone
https://www.targetmol.com/compound/4-chloro-4%27-hydroxybenzophenone
https://www.innospk.com/en/?news/grok-exploring-4-chloro-4-hydroxybenzophenone-properties-and-applications
https://www.nbinno.com/article/pharmaceutical-intermediates/exploring-the-chemical-properties-and-applications-of-4-chloro-4-hydroxybenzophenone-wd
https://www.tcichemicals.com/IN/en/p/C1155
https://www.chemimpex.com/products/30408
https://www.innospk.com/en/?news/grok-exploring-4-chloro-4-hydroxybenzophenone-properties-and-applications
https://www.nbinno.com/article/pharmaceutical-intermediates/exploring-the-chemical-properties-and-applications-of-4-chloro-4-hydroxybenzophenone-wd
https://www.chemimpex.com/products/30408
https://www.tcichemicals.com/IN/en/p/C1155
https://www.vihita-bio.com/product/4-chloro-4-hydroxy-benzophenone-2/
https://www.usbio.net/biochemicals/006320/4-Chloro-4%26rsquo%3B-hydroxybenzophenone/data-sheet
https://www.innospk.com/en/?news/grok-exploring-4-chloro-4-hydroxybenzophenone-properties-and-applications
https://www.nbinno.com/article/pharmaceutical-intermediates/exploring-the-chemical-properties-and-applications-of-4-chloro-4-hydroxybenzophenone-wd
https://www.innospk.com/en/?news/grok-exploring-4-chloro-4-hydroxybenzophenone-properties-and-applications
https://www.nbinno.com/article/pharmaceutical-intermediates/exploring-the-chemical-properties-and-applications-of-4-chloro-4-hydroxybenzophenone-wd
https://www.targetmol.com/compound/4-chloro-4%27-hydroxybenzophenone
https://www.innospk.com/en/?news/grok-exploring-4-chloro-4-hydroxybenzophenone-properties-and-applications
https://www.hbmedipharm.com/4-chloro-4-hydroxy-benzophenonecas42019-78-3-product/
https://www.innospk.com/en/?news/grok-exploring-4-chloro-4-hydroxybenzophenone-properties-and-applications
https://www.nbinno.com/article/pharmaceutical-intermediates/exploring-the-chemical-properties-and-applications-of-4-chloro-4-hydroxybenzophenone-wd
https://www.vihita-bio.com/product/4-chloro-4-hydroxy-benzophenone-2/
https://www.chemimpex.com/products/30408
https://www.chemimpex.com/products/30408
https://www.hbmedipharm.com/4-chloro-4-hydroxy-benzophenonecas42019-78-3-product/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3417327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Source(s)

Water Insoluble / Practically insoluble [5][11]

DMSO
Slightly soluble / 60 mg/mL

(257.89 mM)
[7][9]

Methanol
Slightly soluble (Sonication

may be needed) / Soluble
[9][11]

N,N-Dimethylformamide Very soluble [11]

Glacial Acetic Acid Sparingly soluble [11]

Chloroform Very slightly soluble [11]

Organic Solvents Generally soluble [4]

Table 3: Spectral Data Identifiers

Spectral Data Reference Information Source(s)

¹H NMR
Available, used for

characterization
[12][13]

¹³C NMR
Available, used for

characterization
[14]

IR Spectroscopy
Available, used for

characterization
[12][14]

Mass Spectrometry
Available, used for

characterization
[12][15]

Chemical Synthesis and Experimental Protocols
The synthesis of 4-Chloro-4'-hydroxybenzophenone is most commonly achieved through

Friedel-Crafts acylation or Fries rearrangement. These methods leverage the reactivity of

phenols and acyl chlorides in the presence of a Lewis acid catalyst.
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This one-pot synthesis involves the acylation of phenol with p-chlorobenzoyl chloride using

aluminum chloride as a catalyst.[16]

Reaction Setup

Reaction and Workup

Purification

Charge 1L Round Bottom Flask with
300 ml o-dichlorobenzene and 273.7g AlCl₃

Add 103.4g Phenol in 100 ml
o-dichlorobenzene over 2 hours

Stir for 1 hour at 30-35°C

Add 175g p-chlorobenzoyl chloride in
100 ml o-dichlorobenzene over 2 hours

(maintain 30-35°C, exothermic)

Heat reaction mass to 80-90°C
and maintain for 12 hours

Drown the reaction mass in 0.5N HCl

Filter precipitated solids
and wash with water

Obtain crude product
(Yield: 85%, Purity: >95%)

Dissolve crude product in NaOH solution

Filter the solution

Acidify the filtrate to precipitate pure product

Further purify by crystallization from
Toluene and Acetone with charcoal treatment

Final Product:
Purity >99.9%, M.Pt 180-181°C

Overall Yield: 72%
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Check Availability & Pricing
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Chloro-4'-hydroxybenzophenone from p-

chlorobenzonitrile.

Detailed Steps:

Add 600 ml of 1,2-dichloroethane, 120 g of phenol, and 146 g of p-chlorobenzonitrile to a

reactor. [17]2. Add 25 g of anhydrous zinc chloride and 8 g of Amberlyst 15 resin. [17]3.

While stirring, control the temperature at 90°C and continuously introduce dry hydrogen

chloride gas until the reaction is complete. [17]4. Cool the mixture to room temperature and

add 500 ml of a 30% aqueous solution of hydrochloric acid, then heat to reflux for 5 hours for

hydrolysis. [17]5. After cooling, separate the layers, wash the organic layer with water, and

recover the 1,2-dichloroethane. [17]6. Dissolve the residue in 250 ml of a 15% aqueous

sodium hydroxide solution. [17]7. Decolorize with 8 g of activated charcoal, followed by acid

precipitation and suction filtration. [17]8. Drying yields a pale yellow solid with a purity of

99.2% and a yield of 88.2%. [17]

Applications and Biological Relevance
The bifunctional nature of 4-Chloro-4'-hydroxybenzophenone, featuring reactive chloro and

hydroxy groups, makes it a versatile intermediate. [1][2]

The primary application of this compound is as a key intermediate in the synthesis of

Fenofibrate, a widely used medication for managing high cholesterol and triglyceride levels. [1]

[2]The synthesis of Fenofibrate utilizes the reactive sites on 4-Chloro-4'-
hydroxybenzophenone for further functionalization. [1]

Benzophenone derivatives are known for their ability to absorb UV radiation. [4]

[5]Consequently, 4-Chloro-4'-hydroxybenzophenone is used in the manufacturing of plastics

and coatings as a UV absorber to prevent photodegradation. [4]It is also employed in cosmetic

formulations and sunscreens to protect the skin from harmful UV radiation. [4][18]Furthermore,

it can act as a photoinitiator in UV-curing applications for inks, adhesives, and coatings. [5][18]

Logical Relationship: Application Pathways
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Core Properties
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Caption: Key properties of 4-Chloro-4'-hydroxybenzophenone and its primary applications.

Research indicates that 4-Chloro-4'-hydroxybenzophenone exhibits biological activity. It has

been shown to inhibit tyrosinase and also functions as a free radical scavenger or antioxidant,

which can reduce the oxidation of lipids and proteins. [7]This suggests potential applications in

areas beyond its current primary uses, possibly in dermatological or therapeutic contexts where

antioxidant and anti-browning effects are desired.

Safety and Handling
4-Chloro-4'-hydroxybenzophenone is irritating to the eyes, respiratory system, and skin. It

may be harmful if inhaled, in contact with skin, or if swallowed. Standard safety precautions

should be taken when handling this chemical, including the use of protective gloves, goggles,

and suitable protective clothing. [10]It should be stored in a tightly closed container in a cool,

dry, and well-ventilated area away from incompatible substances. [10][18]The compound is

stable under normal temperatures and pressures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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